4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C22H16FN3O3S2/c23-17-5-3-7-19-20(17)24-22(30-19)25-21(27)15-8-10-16(11-9-15)31(28,29)26-13-12-14-4-1-2-6-18(14)26/h1-11H,12-13H2,(H,24,25,27)
• InChI Key: GEYDZYMSDTYDJX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=NC5=C(C=CC=C5S4)F
• Molecular Formula: C22H16FN3O3S2
• Molecular Weight: 453.5 g/mol

Description

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide (FIBZ) is an organic compound belonging to the class of heterocyclic amines. It is a white crystalline solid that is soluble in water and ethanol. FIBZ has been studied extensively in the past few years due to its potential applications in scientific research. The compound has been found to be useful in a variety of biological systems, including those related to cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide is not yet fully understood. However, it is thought to act by inhibiting the activity of enzymes involved in inflammation and cancer, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). This compound has also been found to inhibit the activity of other enzymes involved in inflammation, such as lipoxygenase, cyclooxygenase, and phospholipase A2.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In cell-based studies, this compound has been found to inhibit the activity of enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). This compound has also been found to inhibit the activity of other enzymes involved in inflammation, such as lipoxygenase, cyclooxygenase, and phospholipase A2. In animal models, this compound has been found to reduce inflammation and cancer-associated markers. Additionally, this compound has been found to have neuroprotective effects, as it has been found to reduce the levels of amyloid-beta peptide in animal models of Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize, and can be purified by column chromatography. Additionally, this compound has been found to be stable in aqueous solutions, making it suitable for cell-based studies. However, this compound also has some limitations. It is not soluble in organic solvents, making it difficult to use in certain types of experiments. Additionally, this compound has a low solubility in water, making it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for research on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide. One potential direction is to further investigate the mechanism of action of this compound, as it is not yet fully understood. Additionally, further studies could be conducted to investigate the potential therapeutic applications of this compound, such as its potential use in the treatment of inflammation, cancer, and neurological disorders. Additionally, further research could be conducted to investigate the potential side effects of this compound. Finally, further research could be conducted to investigate the potential interactions of this compound with other drugs and compounds.

Synthesis Methods

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide can be synthesized through a multi-step synthesis process. The first step involves the reaction of 2,3-dihydro-1H-indole-1-sulfonyl chloride with 4-fluoro-1,3-benzothiazol-2-amine in the presence of potassium carbonate. This reaction produces this compound. The second step involves the reaction of the compound with anhydrous sodium acetate and acetic acid in the presence of a catalytic amount of p-toluenesulfonic acid. This reaction produces a mixture of the desired product and by-products, which can be separated by column chromatography.

Scientific Research Applications

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide has been studied extensively in scientific research due to its potential applications. The compound has been found to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-neurodegenerative effects. This compound has been studied in cell-based models of inflammation, cancer, and neurological disorders, as well as in animal models of these diseases. This compound has also been studied in vitro, in which it has been found to inhibit the activity of enzymes involved in inflammation and cancer.